Cas no 1361847-30-4 (4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile
• CAS No: 1361847-30-4
• MF: C₁₀H₉ClF₂N₂
• MW: 230.641668081284
• CID: 4933576
• Update Time: 2025-06-07

4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile

• Inchi： 1S/C10H9ClF2N2/c1-6-9(10(12)13)7(5-11)4-8(15-6)2-3-14/h4,10H,2,5H2,1H3
• InChI Key： OFCXRNGJBCATDH-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC#N)N=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile (CAS No. 1361847-30-4)

4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile (CAS No. 1361847-30-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a chloromethyl group, difluoromethyl group, and a cyano group in its structure imparts specific chemical and biological properties that make it an intriguing candidate for various studies.

The chemical structure of 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile is composed of a pyridine ring with multiple functional groups attached. The chloromethyl group (ClCH₂-) and difluoromethyl group (CF₂H-) are particularly noteworthy due to their influence on the compound's reactivity and biological activity. The cyano group (-CN) at the 6-position of the pyridine ring further enhances the compound's versatility by providing a site for various chemical transformations.

In recent years, the study of fluorinated compounds has gained significant momentum due to their unique properties and potential applications in drug discovery. The difluoromethyl group in 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile is particularly interesting as it can modulate the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design. Research has shown that fluorinated compounds often exhibit improved pharmacokinetic profiles and enhanced biological activity compared to their non-fluorinated counterparts.

The chloromethyl group in 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile provides additional reactivity, making it a valuable intermediate in synthetic chemistry. This functional group can undergo various reactions, such as nucleophilic substitution, which allows for the introduction of different substituents at the chloromethyl position. This flexibility is particularly useful in the synthesis of complex molecules and drug candidates.

The cyano group (-CN) at the 6-position of the pyridine ring is another key feature of 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile. The presence of this group can influence the electronic properties of the molecule, affecting its reactivity and biological activity. In medicinal chemistry, cyano groups are often used as bioisosteres for carboxylic acids, providing a way to modulate the physicochemical properties of a molecule without significantly altering its biological activity.

The potential applications of 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile in pharmaceutical research are diverse. One area of interest is its use as an intermediate in the synthesis of novel drugs targeting specific diseases. For example, recent studies have explored the use of fluorinated compounds in the development of antiviral agents, anticancer drugs, and central nervous system (CNS) therapeutics. The unique combination of functional groups in 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile makes it a promising candidate for such applications.

In addition to its potential as a drug intermediate, 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile has also been investigated for its use in agrochemicals. Fluorinated compounds are known for their enhanced stability and efficacy in agricultural applications, making them valuable components in the development of new pesticides and herbicides. The structural features of this compound suggest that it could be used as a building block for designing more effective agrochemicals with improved environmental profiles.

The synthesis of 4-(Chloromethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetonitrile involves several steps that highlight its synthetic accessibility. One common approach involves starting from a substituted pyridine derivative and introducing the desired functional groups through sequential reactions. For instance, the chloromethylation step can be achieved using chloroacetyl chloride or other suitable reagents, while the difluoromethylation can be accomplished using selective fluorination methods such as Selectfluor or Deoxo-Fluor reagents. The final step typically involves introducing the cyano group through a nitrile formation reaction.

The physical properties of 4-(Chlorom methyl)-3-(difluoro methyl)-2-meth ylpyri dine-6-aceto nitrile, including its melting point, boiling point, and solubility characteristics, have been well-characterized. These properties are essential for understanding its behavior in different solvents and reaction conditions, which is crucial for optimizing synthetic routes and developing practical applications.

In conclusion, 4-(Chloro methyl)-3-(di fluoro methyl )-2-me thylpyri dine -6-a cetonitri le (CAS No. 1361847 -30 -4) is a multifunctional compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique combination of functional groups provides a foundation for further exploration and innovation in these areas. As research continues to advance our understanding of fluorinated compounds and their applications, it is likely that new opportunities will emerge for utilizing this versatile molecule.